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Compound of Interest

Compound Name: 2-Acetamido-5-nitrobenzoic acid

Cat. No.: B1581663 Get Quote

An In-Depth Technical Guide to 2-Acetamido-5-nitrobenzoic Acid

Introduction
2-Acetamido-5-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a

versatile intermediate in organic synthesis. Its molecular framework, featuring a carboxylic acid,

an acetamido group, and a nitro group, provides multiple reactive sites for chemical

modification. This trifunctional nature makes it a valuable building block in medicinal chemistry

and materials science. This guide offers a comprehensive overview of its chemical structure,

physicochemical properties, synthesis, reactivity, and applications, with a focus on its role in

drug discovery and development.

Chemical Structure and Identification
The structure of 2-Acetamido-5-nitrobenzoic acid is defined by a benzoic acid core with an

acetamido group at the C2 position and a nitro group at the C5 position. The presence of the

electron-withdrawing nitro group and the ortho-acetamido group significantly influences the

molecule's electronic properties and reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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